2-Aminoethyl dihydrogen phosphate
2-Aminoethyl dihydrogen phosphate
O-Phosphoethanolamine, also known as colamine phosphoric acid or ethanolamine phosphate, belongs to the class of organic compounds known as phosphoethanolamines. Phosphoethanolamines are compounds containing a phosphate linked to the second carbon of an ethanolamine. O-Phosphoethanolamine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). O-Phosphoethanolamine has been detected in most biofluids, including blood, urine, saliva, and cerebrospinal fluid. Within the cell, O-phosphoethanolamine is primarily located in the cytoplasm and endoplasmic reticulum. O-Phosphoethanolamine exists in all eukaryotes, ranging from yeast to humans. O-Phosphoethanolamine participates in a number of enzymatic reactions. In particular, O-Phosphoethanolamine and palmitaldehyde can be biosynthesized from sphinganine 1-phosphate through its interaction with the enzyme sphingosine-1-phosphate lyase 1. In addition, O-Phosphoethanolamine and palmitaldehyde can be biosynthesized from sphingosine 1-phosphate; which is mediated by the enzyme sphingosine-1-phosphate lyase 1. In humans, O-phosphoethanolamine is involved in phosphatidylethanolamine biosynthesis pe(18:2(9Z, 12Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, phosphatidylethanolamine biosynthesis pe(18:1(11Z)/22:1(13Z)) pathway, phosphatidylethanolamine biosynthesis pe(20:2(11Z, 14Z)/20:5(5Z, 8Z, 11Z, 14Z, 17Z)) pathway, and phosphatidylethanolamine biosynthesis pe(24:0/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway. O-Phosphoethanolamine is also involved in a few metabolic disorders, which include the krabbe disease pathway, the fabry disease pathway, and the gaucher disease pathway. Outside of the human body, O-phosphoethanolamine can be found in a number of food items such as taro, mustard spinach, american butterfish, and chicory. This makes O-phosphoethanolamine a potential biomarker for the consumption of these food products.
O-phosphoethanolamine is the ethanolamine mono-ester of phosphoric acid, and a metabolite of phospholipid metabolism. This phosphomonoester shows strong structural similarity to the inhibitory neurotransmitter GABA, and is decreased in post-mortem Alzheimer's disease brain. It has a role as a human metabolite, an algal metabolite and a mouse metabolite. It is a phosphoethanolamine and a primary amino compound. It is a conjugate acid of an O-phosphonatoethanaminium(1-).
O-phosphoethanolamine is the ethanolamine mono-ester of phosphoric acid, and a metabolite of phospholipid metabolism. This phosphomonoester shows strong structural similarity to the inhibitory neurotransmitter GABA, and is decreased in post-mortem Alzheimer's disease brain. It has a role as a human metabolite, an algal metabolite and a mouse metabolite. It is a phosphoethanolamine and a primary amino compound. It is a conjugate acid of an O-phosphonatoethanaminium(1-).
Brand Name:
Vulcanchem
CAS No.:
1071-23-4
VCID:
VC0141367
InChI:
InChI=1S/C2H8NO4P/c3-1-2-7-8(4,5)6/h1-3H2,(H2,4,5,6)
SMILES:
C(COP(=O)(O)[O-])[NH3+]
Molecular Formula:
C2H8NO4P
Molecular Weight:
141.06 g/mol
2-Aminoethyl dihydrogen phosphate
CAS No.: 1071-23-4
Reference Standards
VCID: VC0141367
Molecular Formula: C2H8NO4P
Molecular Weight: 141.06 g/mol
CAS No. | 1071-23-4 |
---|---|
Product Name | 2-Aminoethyl dihydrogen phosphate |
Molecular Formula | C2H8NO4P |
Molecular Weight | 141.06 g/mol |
IUPAC Name | 2-azaniumylethyl hydrogen phosphate |
Standard InChI | InChI=1S/C2H8NO4P/c3-1-2-7-8(4,5)6/h1-3H2,(H2,4,5,6) |
Standard InChIKey | SUHOOTKUPISOBE-UHFFFAOYSA-N |
SMILES | C(COP(=O)(O)[O-])[NH3+] |
Canonical SMILES | C(COP(=O)(O)[O-])[NH3+] |
Melting Point | 241-243 °C 242.0 °C 241-243°C |
Physical Description | Solid |
Description | O-Phosphoethanolamine, also known as colamine phosphoric acid or ethanolamine phosphate, belongs to the class of organic compounds known as phosphoethanolamines. Phosphoethanolamines are compounds containing a phosphate linked to the second carbon of an ethanolamine. O-Phosphoethanolamine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). O-Phosphoethanolamine has been detected in most biofluids, including blood, urine, saliva, and cerebrospinal fluid. Within the cell, O-phosphoethanolamine is primarily located in the cytoplasm and endoplasmic reticulum. O-Phosphoethanolamine exists in all eukaryotes, ranging from yeast to humans. O-Phosphoethanolamine participates in a number of enzymatic reactions. In particular, O-Phosphoethanolamine and palmitaldehyde can be biosynthesized from sphinganine 1-phosphate through its interaction with the enzyme sphingosine-1-phosphate lyase 1. In addition, O-Phosphoethanolamine and palmitaldehyde can be biosynthesized from sphingosine 1-phosphate; which is mediated by the enzyme sphingosine-1-phosphate lyase 1. In humans, O-phosphoethanolamine is involved in phosphatidylethanolamine biosynthesis pe(18:2(9Z, 12Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, phosphatidylethanolamine biosynthesis pe(18:1(11Z)/22:1(13Z)) pathway, phosphatidylethanolamine biosynthesis pe(20:2(11Z, 14Z)/20:5(5Z, 8Z, 11Z, 14Z, 17Z)) pathway, and phosphatidylethanolamine biosynthesis pe(24:0/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway. O-Phosphoethanolamine is also involved in a few metabolic disorders, which include the krabbe disease pathway, the fabry disease pathway, and the gaucher disease pathway. Outside of the human body, O-phosphoethanolamine can be found in a number of food items such as taro, mustard spinach, american butterfish, and chicory. This makes O-phosphoethanolamine a potential biomarker for the consumption of these food products. O-phosphoethanolamine is the ethanolamine mono-ester of phosphoric acid, and a metabolite of phospholipid metabolism. This phosphomonoester shows strong structural similarity to the inhibitory neurotransmitter GABA, and is decreased in post-mortem Alzheimer's disease brain. It has a role as a human metabolite, an algal metabolite and a mouse metabolite. It is a phosphoethanolamine and a primary amino compound. It is a conjugate acid of an O-phosphonatoethanaminium(1-). |
Solubility | 72 mg/mL |
Synonyms | calcium 2-aminoethanol phosphate ethanolamine phosphate phosphoethanolamine phosphorylethanolamine phosphorylethanolamine Ca (1:1) salt phosphorylethanolamine magnesium (1:1) salt phosphorylethanolamine zinc salt phosphorylethanolamine, 3H-labeled cpd phosphorylethanolamine, cobalt (2+) (1:1) salt |
PubChem Compound | 5232324 |
Last Modified | Nov 11 2021 |
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